Cas no 940984-38-3 (4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid)

• Product Name: 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid
• CAS No: 940984-38-3
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 5429351
• PubChem ID: 16644507
• Update Time: 2025-06-10

4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(1H-indol-3-yl)ethyl]amino}-3-nitrobenzoic acid
• F3358-0024
• STK922467
• 4-((2-(1H-indol-3-yl)ethyl)amino)-3-nitrobenzoic acid
• SCHEMBL2243629
• AKOS002332256
• VU0612227-1
• 940984-38-3
• 4-[[2-(1H-Indol-3-yl)ethyl]amino]-3-nitrobenzoic acid
• 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid

• Inchi： 1S/C17H15N3O4/c21-17(22)11-5-6-15(16(9-11)20(23)24)18-8-7-12-10-19-14-4-2-1-3-13(12)14/h1-6,9-10,18-19H,7-8H2,(H,21,22)
• InChI Key： PHGCRJPZNXTITQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NCCC2C3=C(NC=2)C=CC=C3)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.5±55.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid

4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid (CAS No. 940984-38-3): A Comprehensive Overview

The compound 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid (CAS No. 940984-38-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its promising applications in drug discovery and material science. The molecule consists of a benzoic acid backbone with a nitro group at the 3-position and an ethylamino group substituted with an indole moiety at the 4-position. This combination of functional groups imparts the compound with versatile chemical properties.

Recent studies have highlighted the antioxidant properties of this compound, making it a potential candidate for applications in the food and cosmetic industries. The indole group, known for its aromatic stability, contributes to the compound's ability to scavenge free radicals, thereby protecting cells from oxidative damage. Additionally, the nitro group enhances the molecule's reactivity, enabling it to participate in various chemical reactions, including those involving nucleophilic aromatic substitution.

In the realm of pharmacology, 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid has shown promise as a lead compound for drug development. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, preliminary studies suggest that this compound may exhibit anticancer activity, particularly in targeting specific signaling pathways that are critical for tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the indole ring is achieved through a Friedel-Crafts alkylation reaction, while the nitration step employs mixed acid conditions to introduce the nitro group. The overall synthesis pathway is optimized for high yield and purity, ensuring that the final product meets rigorous quality standards.

From a structural perspective, 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid exhibits a high degree of symmetry and conjugation, which influences its electronic properties. Computational studies have revealed that the molecule's π-system facilitates efficient electron delocalization, contributing to its stability and reactivity. These properties make it an attractive candidate for use in organic electronics and optoelectronic devices.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the compound's behavior under various conditions. For instance, nuclear magnetic resonance (NMR) spectroscopy has been employed to study the dynamic interactions between the indole group and other functional groups within the molecule. Similarly, X-ray crystallography has provided detailed information about the compound's crystal structure, shedding light on its packing behavior and intermolecular interactions.

In conclusion, 4-{2-(1H-indol-3-yl)ethylamino}-3-nitrobenzoic acid (CAS No. 940984-38-3) is a multifaceted compound with a wide range of potential applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of this compound's properties and functionalities, its role in advancing science and technology is expected to grow significantly.